Cas no 945744-16-1 (Methyl 2-(2-(2-chloroethoxy)ethoxy)acetate)

Methyl 2-(2-(2-chloroethoxy)ethoxy)acetate structure

945744-16-1 structure

Product Name:Methyl 2-(2-(2-chloroethoxy)ethoxy)acetate

CAS No:945744-16-1

MF:C₇H₁₃ClO₄

MW:196.628721952438

CID:5035800

Update Time:2023-09-21

Methyl 2-(2-(2-chloroethoxy)ethoxy)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(2-(2-chloroethoxy)ethoxy)acetate
- Methyl 2-[2-(2-chloroethoxy)ethoxy]acetate (ACI)
- Inchi： 1S/C7H13ClO4/c1-10-7(9)6-12-5-4-11-3-2-8/h2-6H2,1H3
- InChI Key： LXNVRHJKDKWEFB-UHFFFAOYSA-N
- SMILES： O=C(COCCOCCCl)OC

Computed Properties

Exact Mass: 196.0502366 g/mol
Monoisotopic Mass: 196.0502366 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 8
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 44.8
Molecular Weight: 196.63

Methyl 2-(2-(2-chloroethoxy)ethoxy)acetate Production Method

Production Method 1

170304-76-4

945744-16-1

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 22.5 h, rt

Reference

: Amyloid β binding saccharide thin film and measurement method of amyloid β

, Japan, , ,

Production Method 2

170304-76-4

945744-16-1

Reaction Conditions

1.1 Reagents: Oxalyl chloride ; 30 min, cooled; overnight, rt

Reference

: SNAP/CLIP-Tags and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)/Inverse Electron Demand Diels-Alder (IEDDA) for Intracellular Orthogonal/Bioorthogonal Labeling

Macias-Contreras, Miguel; He, Huan; Little, Kevin N.; Lee, Justin P.; Campbell, Ryan P.; et al, Bioconjugate Chemistry, 2020, 31(5), 1370-1381

Production Method 3

170304-76-4

945744-16-1

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Methanol ; 30 min, 0 °C; 16 h, 0 °C

Reference

: Preparation of prenylated antibody-drug conjugates containing branched linkers useful for treating cancer

, World Intellectual Property Organization, , ,

Production Method 4

170304-76-4

945744-16-1

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Methanol ; 30 min, 0 °C; 16 h, 0 °C

Reference

: Preparation of prenylated antibody-drug conjugates containing peptide groups useful for treating cancer

, World Intellectual Property Organization, , ,

Production Method 5

170304-76-4

945744-16-1

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Methanol ; 30 min, 0 °C; 16 h, 0 °C

Reference

: Preparation of prenylated antibody-drug conjugates containing self-immolative groups useful for treating cancer

, World Intellectual Property Organization, , ,

Production Method 6

170304-76-4

945744-16-1

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 22.5 h, rt

Reference

: Syntheses of sulfo-glycodendrimers using click chemistry and their biological evaluation

Miura, Yoshiko; Onogi, Shunsuke; Fukuda, Tomohiro, Molecules, 2012, 17, 11877-11896

Production Method 7

170304-76-4

945744-16-1

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; 20 min, rt
1.2 24 h, rt

Reference

: Sugar balls: synthesis and supramolecular assembly of [60]fullerene

Kato, Haruhito; Boettcher, Christoph; Hirsch, Andreas, European Journal of Organic Chemistry, 2007, (16), 2659-2666